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Compound of Interest

Compound Name: Isovaleryl-L-carnitine (chloride)

Cat. No.: B12843569

Get Quote

Executive Summary
Isovaleryl-L-carnitine (IVC) chloride is a critical acylcarnitine biomarker associated with

Isovaleric Acidemia (IVA), a disorder of leucine metabolism.[1] Accurate quantification in clinical

and research settings relies heavily on the precise preparation of reference standards.

This guide addresses a common technical challenge: balancing solubility with stability. While

IVC chloride is highly soluble in water due to its ionic quaternary ammonium structure, it is

susceptible to spontaneous hydrolysis in aqueous environments.[1] Conversely, methanol

offers robust solubility and significantly enhanced stability for stock storage.[1] This protocol

defines the optimal workflow for solubilization, storage, and application in LC-MS/MS

workflows.[1]

Physicochemical Profile & Solubility Data
Understanding the molecular nature of IVC chloride is prerequisite to proper handling. It is a

zwitterionic compound with a permanent positive charge (quaternary amine) and a carboxylic

acid moiety, supplied as a chloride salt.
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Table 1: Physicochemical Properties and Solubility
Limits[1]

Property Specification Notes

Molecular Formula C₁₂H₂₄NO₄[1][2][3][4] · Cl Chloride salt form

Molecular Weight 281.78 g/mol
Use this value for molarity

calculations

Appearance
White to off-white crystalline

solid
Hygroscopic; store desiccated

Solubility in Water High (> 50 mg/mL)

Freely soluble due to ionic

nature.[1] Caution: Prone to

hydrolysis.[1]

Solubility in Methanol High (> 25 mg/mL)
Recommended solvent for

primary stock solutions.

Solubility in Ethanol ~25 mg/mL

Good alternative, but methanol

is preferred for MS

compatibility.[1]

Solubility in DMSO ~20 mg/mL
Suitable, but high boiling point

makes removal difficult.[1]

Mechanism of Action: Solubility vs. Stability
The choice of solvent dictates the shelf-life of your standard.[1]

The Aqueous Trap: In water (pH ~7), the ester bond linking the isovaleryl group to the

carnitine backbone is vulnerable to nucleophilic attack by water (hydrolysis), releasing free

carnitine and isovaleric acid. This degradation accelerates at room temperature.[1]

The Methanol Shield: Methanol provides a protic polar environment that dissolves the salt

effectively but significantly reduces the rate of ester hydrolysis compared to water, especially

when stored at low temperatures (-20°C).

Diagram 1: Solvation & Stability Logic Flow
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Caption: Decision matrix for solvent selection. Methanol is prioritized for stock stability, while

water is restricted to immediate-use working solutions.[1]

Protocol: Preparation of Standards
Part A: Primary Stock Solution (10 mM in Methanol)
Objective: Create a stable, high-concentration master stock.

Calculate Mass: To prepare 10 mL of a 10 mM stock:

Weighing: Accurately weigh ~28.2 mg of IVC chloride into a glass scintillation vial. Record

the exact mass to 0.01 mg precision.

Solvation: Add the calculated volume of HPLC-grade Methanol to achieve exactly 10.0 mM.
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Note: Do not use water.[1][5][6]

Dissolution: Vortex for 30 seconds. The solid should dissolve instantly.[1] If particles remain,

sonicate for 1 minute.

Storage: Aliquot into amber glass vials (tightly sealed). Store at -20°C or -80°C.

Stability:[1][7] Stable for >1 year at -80°C.[1][5]

Part B: Working Standard Solution (in Aqueous Buffer)
Objective: Create a dilution series for calibration curves (e.g., LC-MS/MS).

Thaw: Remove one aliquot of the Primary Stock (Methanol) and equilibrate to room

temperature.

Dilution: Dilute the Primary Stock into the desired aqueous matrix (e.g., Water, 0.1% Formic

Acid, or Mobile Phase A).[1]

Example: Dilute 10 µL of 10 mM Stock into 990 µL Water = 100 µM Working Solution.[1]

Usage Window:Use immediately. Do not store aqueous working standards for more than 24

hours at 4°C.

Validation: If the working solution sits for >24 hours, verify concentration against a fresh

dilution to check for hydrolysis (appearance of free carnitine peak).

LC-MS/MS Application Note
When analyzing IVC, the solubility profile dictates the chromatography conditions.[1] IVC is

highly polar.[1]

Column Choice: Reversed-phase C18 columns often yield poor retention for short-chain

acylcarnitines like IVC.[1]

Recommended Mode:HILIC (Hydrophilic Interaction Liquid Chromatography) or

Pentafluorophenyl (PFP) columns.

Mobile Phase Compatibility:
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IVC is fully soluble in high-organic mobile phases (e.g., 90% Acetonitrile) used in HILIC.[1]

Ensure the sample diluent matches the starting mobile phase conditions to prevent peak

distortion.

Diagram 2: Analytical Workflow
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Caption: Standard analytical workflow. Note that calibration standards are prepared fresh from

the methanol stock.

Troubleshooting & FAQ
Q: Can I dissolve IVC directly in PBS? A: Yes, it is soluble up to ~10 mg/mL in PBS.[1]

However, phosphate buffers can suppress ionization in MS applications.[1] Use volatile buffers

(Ammonium Formate/Acetate) for MS.

Q: My stock solution has a precipitate after freezing. A: This is common.[1] Methanol has a low

freezing point, but high concentrations of salt may crash out at -80°C. Vortex the vial vigorously

after thawing; it will redissolve completely.[1]

Q: How do I distinguish Isovaleryl-L-carnitine from 2-Methylbutyryl-L-carnitine? A: These are

isomers with identical mass.[1] They cannot be distinguished by MS alone without

chromatographic separation.[1] Ensure your LC method (likely PFP or specialized C18)

resolves these isomers if specific quantification is required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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